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Compound of Interest

Compound Name: Hydroxytyrosol-d5

Cat. No.: B12408880 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for the handling of Hydroxytyrosol-d5, a deuterated analog of the potent antioxidant found in

olive oil. Adherence to these procedures will minimize risk and ensure a safe laboratory

environment.

Hydroxytyrosol-d5, like its parent compound, is classified as a hazardous substance. It is

harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2][3][4] The toxicological properties of the deuterated form have not been fully

investigated, and therefore, it should be handled with the same precautions as the unlabeled

compound.[1]

Hazard Identification and Classification
A clear understanding of the hazards associated with Hydroxytyrosol-d5 is the first step in

safe handling. The following table summarizes the key hazard information.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2
H315: Causes skin irritation[1]

[2][3][4]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1][2][3][4]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1][2][3][4]

Personal Protective Equipment (PPE)
The consistent use of appropriate personal protective equipment is non-negotiable when

handling Hydroxytyrosol-d5. The following table outlines the minimum required PPE.

Body Part Protection Standard

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be required for

larger quantities or when there

is a risk of splashing.

OSHA 29 CFR 1910.133 or

European Standard EN166[2]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or other protective clothing to

prevent skin exposure.

Respiratory

Use in a well-ventilated area. If

dusts or aerosols are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.

[2]

Safe Handling and Operational Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://esschemco.com/wp-content/uploads/2020/10/Hydroxy-Tyrosol-D5.pdf
https://esschemco.com/wp-content/uploads/2020/10/Hydroxy-Tyrosol-D5.pdf
https://www.fishersci.com/store/msds?partNumber=AC467630010&productDescription=HYDROXYTYROSOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1153-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMwNDZ8YXBwbGljYXRpb24vcGRmfGFHTmhMMmd6WlM4NU1UYzFNalV3TXpNM09ESXlMMU5FUWw4eE1UVXpYMDFVWDBWT0xuQmtaZ3wyNmZhYmY4MzFlY2QxNTA5YzhjNGQ0MTE5MDViZDRlNmRlMTYyYTIyOGY3ZmMxZTJiN2JkY2NlNWUzZWU4NWRj
https://www.times-bio.com/uploads/23-MSDS-of-Hydroxytyrosol.pdf
https://esschemco.com/wp-content/uploads/2020/10/Hydroxy-Tyrosol-D5.pdf
https://www.fishersci.com/store/msds?partNumber=AC467630010&productDescription=HYDROXYTYROSOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1153-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMwNDZ8YXBwbGljYXRpb24vcGRmfGFHTmhMMmd6WlM4NU1UYzFNalV3TXpNM09ESXlMMU5FUWw4eE1UVXpYMDFVWDBWT0xuQmtaZ3wyNmZhYmY4MzFlY2QxNTA5YzhjNGQ0MTE5MDViZDRlNmRlMTYyYTIyOGY3ZmMxZTJiN2JkY2NlNWUzZWU4NWRj
https://www.times-bio.com/uploads/23-MSDS-of-Hydroxytyrosol.pdf
https://esschemco.com/wp-content/uploads/2020/10/Hydroxy-Tyrosol-D5.pdf
https://www.fishersci.com/store/msds?partNumber=AC467630010&productDescription=HYDROXYTYROSOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1153-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMwNDZ8YXBwbGljYXRpb24vcGRmfGFHTmhMMmd6WlM4NU1UYzFNalV3TXpNM09ESXlMMU5FUWw4eE1UVXpYMDFVWDBWT0xuQmtaZ3wyNmZhYmY4MzFlY2QxNTA5YzhjNGQ0MTE5MDViZDRlNmRlMTYyYTIyOGY3ZmMxZTJiN2JkY2NlNWUzZWU4NWRj
https://www.times-bio.com/uploads/23-MSDS-of-Hydroxytyrosol.pdf
https://www.benchchem.com/product/b12408880?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC467630010&productDescription=HYDROXYTYROSOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC467630010&productDescription=HYDROXYTYROSOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling Hydroxytyrosol-d5 is crucial. The following workflow

diagram and procedural steps provide a clear guide for safe operations.

Workflow for Safe Handling of Hydroxytyrosol-d5

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (e.g., fume hood)

Weigh and handle solid material carefully to avoid dust formation

If creating a solution, add solid to solvent slowly

Keep container tightly closed when not in use

Decontaminate work surfaces

Segregate and label waste for disposal

Dispose of waste according to institutional and local regulations

In case of skin contact, wash with plenty of soap and water

In case of eye contact, rinse cautiously with water for several minutes

If inhaled, move to fresh air

If swallowed, call a poison center or doctor
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Workflow for the safe handling of Hydroxytyrosol-d5.

Step-by-Step Handling Procedure:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[1][4][5]

Ensure all necessary PPE is available and in good condition. Don all required PPE before

entering the handling area.[1][2][4]

Prepare a designated, well-ventilated workspace, preferably a chemical fume hood.[1][4]

Handling:

When handling the solid form, take care to avoid the formation of dust and aerosols.[1]

If preparing a solution, slowly add the Hydroxytyrosol-d5 to the solvent to prevent

splashing.

Keep the container tightly closed when not in use to prevent contamination and exposure.

[1][2][4]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1][2][4]

The recommended long-term storage temperature is -20°C.[1]

Disposal Plan
Proper disposal of Hydroxytyrosol-d5 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Solid Waste: Collect any unused Hydroxytyrosol-d5 and any materials used for cleaning up

spills (e.g., absorbent pads, contaminated gloves) in a designated, labeled hazardous waste

container.

Liquid Waste: Collect any solutions containing Hydroxytyrosol-d5 in a separate, labeled

hazardous waste container. Do not mix with other solvent waste streams unless compatibility

has been confirmed.[6]

Empty Containers: A container that has held Hydroxytyrosol-d5 should be considered

hazardous waste. If local regulations permit, the container may be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous waste.[6][7] The defaced, empty

container can then be disposed of as regular trash.[7]

Disposal Procedure:

All waste must be disposed of in accordance with federal, state, and local environmental

control regulations.

Do not dispose of Hydroxytyrosol-d5 down the drain or in the regular trash.[4][7]

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on hazardous waste pickup and disposal procedures.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][4] If skin irritation persists,

seek medical attention.[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open.[1][2][4]

Remove contact lenses if present and easy to

do.[1] Continue rinsing and seek immediate

medical attention.

Inhalation

Move the person to fresh air.[2][4] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[2][4] Seek medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[4][5] Rinse

mouth with water and drink plenty of water.[2][4]

[5] Call a poison center or doctor for treatment

advice.[1]

Spill Response:

Small Spills: For small spills, carefully absorb the material with an inert absorbent material

(e.g., vermiculite, sand). Place the absorbed material into a sealed, labeled container for

hazardous waste disposal. Clean the spill area with a suitable solvent, and collect the

cleaning materials as hazardous waste.

Large Spills: Evacuate the area and contact your institution's EHS or emergency response

team immediately.

By implementing these comprehensive safety and handling procedures, researchers can

confidently work with Hydroxytyrosol-d5 while ensuring their personal safety and the

protection of their laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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